Cas no 130996-24-6 (Dehydro Lacidipine)

• Product Name: Dehydro Lacidipine
• CAS No: 130996-24-6
• MF: C₂₆H₃₁NO₆
• MW: 453.527447938919
• CID: 102453
• PubChem ID: 22898668
• Update Time: 2025-11-02

Dehydro Lacidipine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-[2-[3-(1,1-dimethylethoxy)-3-oxo-1-propenyl]phenyl]-2,6-dimethyl-,diethyl ester, (E)- (9CI)
• Dehydro Lacidipine
• 3,5-Pyridinedicarboxylicacid, 4-[2-[3-(1,1-dimethylethoxy)-3-oxo-1-propenyl]phenyl]-2,6-dimeth...
• Dehydro Lacidipine
• diethyl 4-[2-[(E)-3-tert-butoxy-3-oxo-prop-1-enyl]phenyl]-2,6-dim ethyl-pyridine-3,5-dicarboxylate
• (E)-4-[2-[3-(1,1-Dimethylethoxy)-3-oxo-1-prphenyl]-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Diethyl Ester
• diethyl 4-{2-[(1E)-3-tert-butoxy-3-oxoprop-1-en-1-yl]phenyl}-2,6-dimethylpyridine-3,5-dicarboxylate
• GR 510922qopenyl]
• GR 51092X
• GR 51092
• Lacidipine BP Impurity B
• Lacidipine EP Impurity B
• (E)-4-[2-[3-(1,1-Dimethylethoxy)-3-oxo-1-propenyl]phenyl]-2,6-dimethyl-3,5-pyridinedicarboxylic acid diethyl ester
• 130996-24-6
• 3,5-Pyridinedicarboxylic acid, 4-[2-[(1E)-3-(1,1-dimethylethoxy)-3-oxo-1-propen-1-yl]phenyl]-2,6-dimethyl-, 3,5-diethyl ester
• Diethyl (E)-4-{2-[2-(tert-Butoxycarbonyl)vinyl]phenyl}-2,6-dimethylpyridine-3,5-dicarboxylate; Lacidipine Imp. B (BP); Lacidipine Impurity B
• Diethyl (E)-4-{2-[2-(tert-Butoxycarbonyl)vinyl]phenyl}-2,6-dimethylpyridine-3,5-dicarboxylate
• J-005919
• diethyl 2,6-dimethyl-4-[2-[(E)-3-[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-enyl]phenyl]pyridine-3,5-dicarboxylate
• Lacidipine Imp. B (BP): Diethyl (E)-4-{2-[2-(tert-Butoxy- carbonyl)vinyl]phenyl}-2,6-dimethylpyridine- 3,5-dicarboxylate
• (E)-4-[2-[3-(1,1-Dimethylethoxy)-3-oxo-1-prphenyl]-2,6-dimethyl-3,5
• (E)-Diethyl 4-(2-(3-(tert-butoxy)-3-oxoprop-1-en-1-yl)phenyl)-2,6-dimethylpyridine-3,5-dicarboxylate

• Inchi： 1S/C26H31NO6/c1-8-31-24(29)21-16(3)27-17(4)22(25(30)32-9-2)23(21)19-13-11-10-12-18(19)14-15-20(28)33-26(5,6)7/h10-15H,8-9H2,1-7H3/b15-14+
• InChI Key： GYEICLHNCXDXIW-CCEZHUSRSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1C1C(C(=O)OCC)=C(C)N=C(C)C=1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 453.21523
• Monoisotopic Mass: 453.21513771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 75-78?C
• Boiling Point: 545.9°C at 760 mmHg
• Flash Point: 284°C
• Refractive Index: 1.55
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• PSA: 91.79
• LogP: 5.07370
• Vapor Pressure: Not available

Dehydro Lacidipine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C Freezer

Additional information on Dehydro Lacidipine

Dehydro Lacidipine (CAS No. 130996-24-6): A Comprehensive Overview of Its Properties, Applications, and Market Trends

Dehydro Lacidipine (CAS No. 130996-24-6) is a derivative of the well-known calcium channel blocker Lacidipine. This compound has garnered significant attention in the pharmaceutical and research communities due to its unique chemical structure and potential therapeutic applications. In this article, we delve into the properties, uses, and market dynamics of Dehydro Lacidipine, while also addressing some of the most frequently searched questions and trending topics related to this compound.

The chemical formula of Dehydro Lacidipine is C₂₆H₃₁NO₆, and it belongs to the dihydropyridine class of compounds. Its molecular weight is approximately 453.53 g/mol. The compound is characterized by the absence of a hydrogen atom at a specific position in its structure, which differentiates it from its parent compound, Lacidipine. This structural modification can influence its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for researchers exploring novel drug formulations.

One of the most searched questions about Dehydro Lacidipine is its potential role in cardiovascular health. Given that Lacidipine is primarily used to treat hypertension, researchers are investigating whether Dehydro Lacidipine could offer similar or enhanced benefits. Preliminary studies suggest that this compound may exhibit vasodilatory effects, which could make it a candidate for managing high blood pressure. However, more extensive clinical trials are needed to confirm these findings.

Another trending topic in the context of Dehydro Lacidipine is its application in drug discovery and development. Pharmaceutical companies are increasingly focusing on modifying existing drugs to improve their efficacy, reduce side effects, or extend patent life. Dehydro Lacidipine represents an example of such a strategy, where a slight alteration in the molecular structure could lead to a new therapeutic agent with distinct advantages.

The synthesis of Dehydro Lacidipine involves a series of chemical reactions, starting from readily available precursors. Researchers have optimized these processes to achieve high yields and purity, which is crucial for both laboratory-scale studies and potential industrial production. The compound is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC).

In terms of safety and regulatory status, Dehydro Lacidipine is not classified as a hazardous substance under current guidelines. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety in laboratory and industrial settings. It is essential to consult material safety data sheets (MSDS) and adhere to local regulations when working with this compound.

The market for Dehydro Lacidipine is still in its nascent stages, but it shows promise due to the growing demand for innovative cardiovascular drugs. Analysts predict that the global market for calcium channel blockers, including derivatives like Dehydro Lacidipine, will continue to expand, driven by an aging population and increasing prevalence of hypertension worldwide. Companies specializing in fine chemicals and pharmaceutical intermediates are likely to play a pivotal role in supplying this compound to research institutions and drug manufacturers.

For researchers and industry professionals seeking high-quality Dehydro Lacidipine, it is crucial to source the compound from reputable suppliers who can provide certificates of analysis (CoA) and ensure compliance with international quality standards. The purity of the compound can significantly impact experimental outcomes, making it imperative to choose suppliers with a proven track record in chemical synthesis and quality control.

In conclusion, Dehydro Lacidipine (CAS No. 130996-24-6) is a compound with significant potential in the pharmaceutical industry. Its unique properties and possible applications in cardiovascular therapy make it a subject of ongoing research and development. As the scientific community continues to explore its benefits, Dehydro Lacidipine may emerge as a valuable addition to the arsenal of drugs used to treat hypertension and related conditions. Stay tuned for updates on this promising compound as more data becomes available.